![molecular formula C10H14O4 B3025925 Zinnol CAS No. 148717-78-6](/img/structure/B3025925.png)
Zinnol
Overview
Description
Scientific Research Applications
Chemistry: Zinnol’s potential as a novel phenolic compound warrants exploration in synthetic chemistry, especially in the design of new bioactive molecules.
Biology: Investigating its effects on plant growth and development could provide insights into phytotoxicity mechanisms.
Medicine: Although not well-studied, this compound’s bioactivity might have implications for drug discovery.
Industry: Its unique properties may find applications in materials science or agrochemicals.
Mechanism of Action
- Detailed information on Zinnol’s mechanism of action remains elusive. Further research is needed to identify its molecular targets and pathways.
Safety and Hazards
The clinical manifestations of Zinnol overdose are those of opioid drugs in general. The most serious symptoms are hypoventilation, cardiovascular insufficiency, coma, and death . It’s also important to avoid alcohol while taking this compound, as ethanol may potentiate the central nervous system (CNS) depressant effects of opioid analgesics .
Preparation Methods
- Unfortunately, specific synthetic routes and reaction conditions for Zinnol are not widely documented. its extraction from Alternaria cichorii suggests a biological origin.
- Industrial production methods remain scarce due to limited research.
Chemical Reactions Analysis
- Zinnol’s reactivity and specific reactions are not extensively studied. we can infer that it may undergo various transformations typical of phenolic compounds.
- Common reactions could include oxidation, reduction, and substitution. Reagents and conditions would depend on the specific reaction.
- Major products formed from these reactions would require further investigation.
Comparison with Similar Compounds
- Zinnol’s uniqueness lies in its zinniol-related structure. Unfortunately, there are limited similar compounds reported in the literature.
Properties
IUPAC Name |
4,5-bis(hydroxymethyl)-3-methoxy-2-methylphenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-6-9(13)3-7(4-11)8(5-12)10(6)14-2/h3,11-13H,4-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBITWTIJPCFPQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1OC)CO)CO)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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